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Compound of Interest

Compound Name: 5-Chloro-2-nitropyridine

Cat. No.: B1630408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for 5-Chloro-2-nitropyridine (CAS No: 52092-47-4). The information is compiled from various

safety data sheets (SDS) to ensure a comprehensive understanding for professionals in

research and drug development. This document focuses on presenting critical safety

information in a clear and accessible format, including structured data tables and a logical

workflow for safe handling.

Chemical Identification and Physical Properties
5-Chloro-2-nitropyridine is a yellow to off-white crystalline solid.[1][2] It is poorly soluble in

water but soluble in organic solvents such as methanol, acetone, and dichloromethane.[1][2]

This compound serves as a key intermediate in organic and pharmaceutical synthesis.[1][3]
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Property Value Source

Molecular Formula C5H3ClN2O2 [1]

Molar Mass 158.54 g/mol [2][4]

Appearance
Off-white to pale yellow

crystalline powder
[1][2]

Melting Point 119-123 °C [1][4]

Boiling Point Approximately 256 - 262 °C [2]

Solubility

Poorly soluble in water;

Soluble in MDC, Acetone,

Methanol.[1][2]

[1][2]

pH (16g/l water @ 20°C) >4.0 [1]

Density Approximately 1.456 g/cm³ [2]

Hazard Identification and Classification
5-Chloro-2-nitropyridine is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, and can cause serious eye damage.[5][6] It may also cause respiratory

irritation.[5][6] The compound is very toxic to aquatic life with long-lasting effects.[5][6]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[6]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage.[4][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[4][6]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400 / H410: Very toxic to

aquatic life / Very toxic to

aquatic life with long lasting

effects.[5][6]

Signal Word: Danger[4][6]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize risks associated with 5-Chloro-2-
nitropyridine.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment should be worn when handling this

chemical.
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Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[6]

[6]

Skin Protection

Wear appropriate protective

gloves and fire/flame resistant

and impervious clothing to

prevent skin exposure.[6][7]

[6][7]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[6]

[6]

Handling Procedures
Avoid contact with skin, eyes, and personal clothing.[5]

Wash hands thoroughly after handling.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

Use only outdoors or in a well-ventilated area.[5][6]

Do not eat, drink, or smoke when using this product.[5][6]

Keep away from sources of ignition.[5]

Minimize dust generation and accumulation.[5]

Storage Conditions
Store in a tightly-closed container when not in use.[5]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][5]

Keep away from sources of ignition.[5]
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Store locked up.[5][6]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.[5]

[5]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Obtain medical aid

immediately.[5]

[5]

Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Obtain medical aid

immediately.[5]

[5]

Ingestion

Do NOT induce vomiting

without medical advice. Rinse

mouth with water. Never

administer anything by mouth

to an unconscious person.

Obtain medical aid

immediately.[5]

[5]

Accidental Release Measures
In case of a spill, wear protective equipment and keep unprotected personnel away.[5] Ensure

adequate ventilation and remove all sources of ignition.[5] Prevent the product from entering

drains, other waterways, or soil.[5] Vacuum, sweep up, or absorb with inert material and place it

into a suitable disposal container.[5]
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Fire-Fighting Measures
Use water spray, dry chemical, carbon dioxide, or chemical foam to extinguish a fire.[5]

Firefighters should wear a NIOSH-approved self-contained breathing apparatus and full

protective gear.[5] During a fire, irritating and highly toxic gases such as carbon oxides,

hydrogen chloride, and nitrogen oxides may be generated.[5]

Stability and Reactivity
5-Chloro-2-nitropyridine is stable under recommended storage conditions.[1] However, it is

incompatible with strong oxidizing agents.[1][5] Conditions to avoid include dust generation and

exposure to heat or ignition sources.[1][5] Hazardous decomposition products include carbon

oxides, hydrogen chloride, and nitrogen oxides.[5]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and local

regulations.[5] Dispose of the contents and container to an approved waste disposal plant.[5][6]

Do not reuse empty containers.[5]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 5-Chloro-2-
nitropyridine.
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Caption: Workflow for the safe handling of 5-Chloro-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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